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Compound of Interest |

Compound Name: 5-Hydroxy Flunixin-d3
CAS No.: 1185088-54-3
Cat. No.: B564363
. J

Executive Summary & Scientific Context

5-Hydroxy Flunixin-d3 is a deuterated internal standard used primarily in LC-MS/MS assays
for the quantification of Flunixin metabolites in biological matrices. As a fluorinated non-
steroidal anti-inflammatory drug (NSAID) derivative, it possesses specific toxicological
properties that mandate strict adherence to hazardous waste protocols.

Unlike general organic solvents, this compound presents a risk of environmental persistence
due to its trifluoromethyl group and stable amide bond. Under no circumstances should this
compound be discharged into municipal sewer systems. The deuterium labeling (

) increases the compound's metabolic stability but does not alter its hazardous waste
classification compared to the non-deuterated parent compound.

This guide provides a self-validating workflow for disposal, ensuring compliance with EPA
Resource Conservation and Recovery Act (RCRA) standards and Good Laboratory Practice
(GLP).

Hazard Identification & Chemical Profile[1][2][3]

Before initiating disposal, operators must verify the chemical state. 5-Hydroxy Flunixin-d3 is
typically supplied as a solid (mg amounts) or a solution (e.g., in Acetonitrile or Methanol).

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b564363?utm_src=pdf-interest
https://www.benchchem.com/product/b564363?utm_src=pdf-body
https://www.benchchem.com/product/b564363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

ble 1: Chemical Saf il

Causality / Safety

Parameter Specification ]

Implication

Unique identifier for waste
CAS Number 1185088-54-3 -

manifesting.

Potential for reproductive
Parent Class NSAID (Fluorinated) toxicity and organ damage

(STOT-RE).

o Requires full PPE (Nitrile
o Acute Tox. 4 (Oral); Skin Irrit.
GHS Classification ] gloves, safety glasses, lab
2; Eye Irrit. 2 )
coat) during transfer.

While not P- or U-listed, it must
RCRA Status Non-Listed Hazardous Waste be treated as Toxic/lrritant

characteristic waste.

Fluorinated groups resist
) ) biodegradation; incineration is
Environmental Fate Persistent _
the only acceptable disposal

method.

Pre-Disposal Handling & Segregation[4][5][6]

To prevent cross-contamination and dangerous reactions, strict segregation is required.[1]

e Do Not Mix With: Strong oxidizers (e.g., Peroxides, Nitric Acid). The amine functionality in
Flunixin derivatives can react exothermically.

o Containment: Use High-Density Polyethylene (HDPE) or Borosilicate Glass containers. Avoid
low-grade plastics that may leach or deform under solvent stress.

Disposal Workflows (Standard Operating
Procedures)
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Protocol A: Disposal of Solid Reference Standards
(Expired/Unused)

Applicable for: Pure crystalline 5-Hydroxy Flunixin-d3 in original vials.

e Do not empty the vial. The risk of aerosolization during transfer outweighs the benefit of
volume reduction for milligram quantities.

e Primary Containment: Keep the cap tightly closed. Place the entire vial into a clear, sealable
secondary bag (e.g., Ziploc) to contain any potential breakage.

o Labeling: Affix a "Hazardous Waste" tag to the bag.
o Constituents: "5-Hydroxy Flunixin-d3 (Solid), Toxic."[2]
o Hazard Checkbox: Toxic, Irritant.[2][3]

o Transfer: Place the bagged vial into the laboratory's Solid Hazardous Waste Drum (typically
destined for high-temperature incineration).

Protocol B: Disposal of Liquid Standards (LC-MS Stock
Solutions)

Applicable for: Diluted standards in solvents like Methanol or Acetonitrile.
o Solvent Identification: Confirm the carrier solvent.
o If Methanol/Acetonitrile: These are ignitable (D001).[4]
o If Water/Buffer: These are aqueous but chemically contaminated.
o Transfer: Pour the solution into the appropriate Satellite Accumulation Area (SAA) carboy.

o Organic Solvents: Pour into "Organic Solvents / Flammable" waste stream. The high BTU
value of the solvent aids the incineration process.

o Aqueous Mixtures: Pour into "Aqueous Hazardous Waste" stream.
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e Record Keeping: Log the addition on the waste container's accumulation log. Even trace
amounts (mg/L) must be documented to prevent "unknown chemical” classifications during
waste pickup.

Protocol C: Empty Container Management (The Triple
Rinse Rule)

Applicable for: Vials that appear empty after use.

Under EPA 40 CFR 261.7, a container is considered "RCRA Empty" only after specific
treatment.

Rinse 1: Add solvent (methanol or acetonitrile) to the vial (approx. 10-20% volume). Cap and
vortex for 10 seconds. Decant rinsate into Liquid Hazardous Waste.

¢ Rinse 2: Repeat.
e Rinse 3: Repeat.

o Final Step: Deface the label on the vial using a permanent marker. Discard the uncapped,
dry vial into Glass Disposal (Sharps) or standard trash, depending on institutional policy for
chemically deactivated glass.

Visualized Decision Logic

The following diagram outlines the critical decision points for disposing of 5-Hydroxy Flunixin-
d3 based on its physical state and concentration.
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Figure 1: Decision tree for the segregation and disposal of 5-Hydroxy Flunixin-d3 waste
streams.

Emergency Procedures: Spill Response

In the event of a spill involving 5-Hydroxy Flunixin-d3 (powder or liquid), immediate
containment is necessary to prevent surface contamination.

2. Don PPE
(Double Nitrile Gloves, Goggles)

1. Secure Area 3. Absorb/Sweep 4. Decontaminate 5. Dispose Materials
Alert personnel Use Chemizorb or damp paper towels Scrub with soap/water Al cleanup debris -> Haz Waste

Spill Detected

Click to download full resolution via product page

Figure 2: Sequential workflow for managing laboratory spills of toxic internal standards.

Regulatory Compliance & Documentation

To ensure audit-readiness, your laboratory must maintain the following records for 3 years:

e Waste Determination: Document that 5-Hydroxy Flunixin-d3 was evaluated and deemed
"Hazardous - Toxic" based on the SDS and GHS criteria.

o Weekly Inspections: Verify that satellite accumulation areas are leak-free and properly
labeled.

Critical Note on Deuterium: The EPA and most local regulatory bodies do not distinguish
between deuterated and non-deuterated isotopologues regarding chemical toxicity regulations.
Do not attempt to classify this as "radioactive" (deuterium is stable) or "non-hazardous" due to
the isotope label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
e 2. zoetisus.com [zoetisus.com]

e 3. spectrumchemical.com [spectrumchemical.com]
e 4. pwaste.com [pwaste.com]

o To cite this document: BenchChem. [Proper Disposal Procedures for 5-Hydroxy Flunixin-d3:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564363#5-hydroxy-flunixin-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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